Cas no 1009562-96-2 (N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride)

• Product Name: N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride
• CAS No: 1009562-96-2
• MF: C₆H₄Cl₂N₂O
• MW: 191.014759063721
• MDL: MFCD28660773
• CID: 4783725
• Update Time: 2025-11-01

N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride
• 5-Chloro-N-hydroxypicolinimidoyl Chloride
• 2-Pyridinecarboximidoyl chloride, 5-chloro-N-hydroxy-
• N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride

• MDL： MFCD28660773
• Inchi： 1S/C6H4Cl2N2O/c7-4-1-2-5(9-3-4)6(8)10-11/h1-3,11H/b10-6-
• InChI Key： GBBSGMJSYPKLEZ-POHAHGRESA-N
• SMILES： ClC1=CN=C(/C(=N/O)/Cl)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 45.5

Additional information on N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride

Introduction to N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride (CAS No. 1009562-96-2)

N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride, with the chemical formula C₆H₄ClN₃O, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1009562-96-2, has garnered attention due to its versatile applications in synthetic chemistry and drug development. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound belongs to the class of pyridine derivatives, which are widely recognized for their pharmacological properties. Specifically, the presence of a hydroxyl group and a carbonimidoyl chloride moiety in its structure imparts distinct reactivity, making it a crucial building block in organic synthesis. The 5-chloropyridine moiety enhances its compatibility with various functional groups, facilitating diverse chemical transformations.

In recent years, N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride has been extensively studied for its potential in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize complex molecules with significant biological activity. For instance, it has been utilized in the preparation of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases. The carbonimidoyl chloride group in N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride allows for the facile introduction of modifications that can enhance binding affinity to kinase active sites. This has led to the development of potent inhibitors that exhibit high selectivity and low toxicity.

Furthermore, the hydroxyl group provides a site for further functionalization, enabling the creation of prodrugs or analogs with improved pharmacokinetic properties. These modifications can enhance drug solubility, bioavailability, and metabolic stability, making them more effective in therapeutic applications.

The compound's utility extends beyond pharmaceuticals into agrochemicals. Its structural framework is conducive to designing molecules that interact with biological targets in plants, offering potential benefits in crop protection and yield enhancement. Researchers have explored its use in developing novel herbicides and fungicides that exhibit greater efficacy and environmental safety compared to traditional agents.

Recent advancements in computational chemistry have also highlighted the importance of N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with optimized pharmacokinetic profiles. These studies utilize advanced algorithms to predict how modifications to its structure can influence its biological activity, providing valuable insights for medicinal chemists.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly effective in streamlining the production process.

In conclusion, N-Hydroxy-(5-chloropyridine)-2-carbonimidoyl chloride (CAS No. 1009562-96-2) is a versatile compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical transformations, making it an invaluable intermediate in drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing scientific discovery.